Cas no 1260667-91-1 (4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde)

• Product Name: 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde
• CAS No: 1260667-91-1
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD11846584
• CID: 4457126
• PubChem ID: 72211730
• Update Time: 2025-06-09

4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde
• 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde
• 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxaldehyde
• Z1255491536
• SCHEMBL26009642
• D73801
• AB64638
• 1260667-91-1
• 4H-Pyrrolo[1,2-b]pyrazole-3-carboxaldehyde, 5,6-dihydro-
• DB-139352
• CS-0069236
• EN300-298333
• KAC66791
• 872-848-7
• 4H,5H,6H-pyrrolo(1,2-b)pyrazole-3-carbaldehyde

• MDL： MFCD11846584
• Inchi： 1S/C7H8N2O/c10-5-6-4-8-9-3-1-2-7(6)9/h4-5H,1-3H2
• InChI Key： LATQYZZGNADRLH-UHFFFAOYSA-N
• SMILES： O=CC1C=NN2C=1CCC2

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde

Introduction to 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde (CAS No. 1260667-91-1) and Its Emerging Applications in Chemical Biology

The compound 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde (CAS No. 1260667-91-1) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic system, featuring a fused pyrrole and pyrazole ring system with an aldehyde functional group at the 3-position, presents a versatile platform for the development of novel bioactive molecules. The unique electronic and steric properties of this scaffold make it particularly suitable for modulating a wide range of biological targets, including enzymes and receptors involved in critical cellular processes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde, facilitating its exploration in various pharmacological contexts. The aldehyde moiety serves as a reactive handle for further functionalization via condensation reactions with nucleophiles such as amines and hydrazines, allowing for the rapid construction of diverse derivatives. These derivatives have been investigated for their potential to interact with biological macromolecules, leading to the discovery of compounds with therapeutic relevance.

In the realm of drug discovery, the pyrrolo[1,2-b]pyrazole core is recognized for its presence in several known bioactive molecules, including kinase inhibitors and antimicrobial agents. The introduction of the aldehyde group at the 3-position enhances the compound's ability to participate in covalent interactions with biological targets, which can lead to increased binding affinity and prolonged duration of action. This feature is particularly valuable in the development of targeted therapies where covalent binding can provide superior selectivity and efficacy.

One of the most promising applications of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde lies in its utility as a key intermediate in the synthesis of small-molecule probes for biochemical studies. Researchers have leveraged this scaffold to develop tools that allow for the interrogation of signaling pathways and enzyme mechanisms. For instance, derivatives of this compound have been employed to study the activity of protein tyrosine kinases (PTKs), which are implicated in various diseases such as cancer and inflammatory disorders. The ability to generate structurally diverse analogs enables high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The chemical biology community has also explored the use of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde in the development of probes that target post-translational modifications (PTMs). PTMs play a crucial role in regulating protein function and are often dysregulated in disease states. By designing probes that covalently trap modified residues on target proteins, researchers can gain insights into the dynamics of PTM networks. This approach has been particularly useful in studying phosphorylation cascades, where pyrrolo[1,2-b]pyrazole derivatives have demonstrated high specificity and sensitivity.

Furthermore, the structural versatility of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde has inspired its incorporation into libraries designed for fragment-based drug discovery (FBDD). FBDD strategies rely on identifying small molecules that bind weakly but specifically to biological targets before being optimized into lead compounds. The aldehyde group provides an excellent starting point for generating chemical diversity through iterative linking reactions or derivatization strategies. Such libraries have been successfully employed against challenging targets like protein-protein interfaces and transcription factors.

The synthesis of 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde has been refined through multiple approaches over recent years. One common method involves a cyclization reaction between appropriately substituted pyrrole and pyrazole precursors under acidic or basic conditions. Advances in catalytic systems have also enabled more efficient and sustainable synthetic routes. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to construct key carbon-carbon bonds within the scaffold with high regioselectivity. These improvements have not only streamlined production but also expanded the scope of accessible derivatives.

The pharmacological evaluation of derivatives derived from 4H,5H,6H-pyrrolo[1,2-b]pyrazole-3-carbaldehyde has revealed several promising candidates with potential therapeutic applications. Notably, some analogs have demonstrated inhibitory activity against kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are involved in immune responses and cell cycle regulation respectively. Additionally，these derivatives have shown efficacy against bacterial enzymes like dihydrofolate reductase (DHFR), highlighting their antimicrobial potential.

The development of computational tools has further accelerated the exploration of 4H,5,6,^H-pyrrolo[1,2-b]pyrazole-³-carbaldehyde based compounds by enabling virtual screening and molecular docking studies. These methods allow researchers to predict binding modes and affinities for various biological targets before experimental validation is undertaken。 This integration of computational chemistry with experimental pharmacology has significantly reduced the time required to identify lead candidates while minimizing resource expenditure。

In conclusion,4H,5H,6H-pyrrolo[1，2-b]pyrazole-3-carbaldehyde(CAS No.1260667-91-1) remains a cornerstone compound in modern medicinal chemistry。 Its unique structural features combined with its synthetic accessibility make it an invaluable tool for exploring new therapeutic modalities。 As research continues to uncover novel biological functions associated with this scaffold， it is likely that 4H,5H,6H-pyrrolo[1，2-b]pyrazole-3carbaldehyde(CAS No.1260667-91-1)) will continue to play a pivotal role in advancing our understanding
of disease mechanisms
and accelerating drug development efforts。